3-{hydroxy[(2-oxo-1-azepanyl)methyl]phosphoryl}propanoic acid

• IUPAC Name: 3-[hydroxy-[(2-oxoazepan-1-yl)methyl]phosphoryl]propanoic acid
• InChI: InChI=1S/C10H18NO5P/c12-9-4-2-1-3-6-11(9)8-17(15,16)7-5-10(13)14/h1-8H2,(H,13,14)(H,15,16)
• InChI Key: DPHMGUXAEDVWCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CP(=O)(CCC(=O)O)O
• Molecular Formula: C10H18NO5P
• Molecular Weight: 263.23 g/mol

Description

3-{hydroxy[(2-oxo-1-azepanyl)methyl]phosphoryl}propanoic acid is a useful research compound. Its molecular formula is C10H18NO5P and its molecular weight is 263.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 263.09225967 g/mol and the complexity rating of the compound is 344. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Overview of Phosphonic Acids

Phosphonic acids, characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom, have versatile applications across chemistry, biology, and physics. Their bioactive properties enable their use in drugs, pro-drugs, bone targeting, design of supramolecular or hybrid materials, surface functionalization, analytical purposes, medical imaging, and as phosphoantigens. The synthesis of phosphonic acids is crucial for various research projects, with dealkylation of dialkyl phosphonates under acidic conditions or the McKenna procedure being efficient methods for their preparation (Sevrain et al., 2017).

Antioxidant Properties of Hydroxycinnamic Acids

Hydroxycinnamic acids (HCAs) possess significant biological properties, including antioxidant activities. Structure-activity relationship (SAR) studies have shown the importance of an unsaturated bond in the side chain and modifications of the aromatic ring and carboxylic function for their activity. These findings highlight the potential of HCAs in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).

Environmental Behavior of Parabens

Parabens, esters of para-hydroxybenzoic acid, are used as preservatives in various products. Despite being considered as emerging contaminants, their occurrence, fate, and behavior in aquatic environments have been documented. Parabens are always present at low concentrations in effluents from wastewater treatment plants, surface water, and sediments. Their biodegradability and the presence of chlorinated by-products in water raise concerns about their environmental impact and necessitate further toxicity studies (Haman et al., 2015).

Applications and Photoactivity of Hydroxy Acids

Hydroxy acids (HAs) are used in cosmetic and therapeutic formulations for their beneficial skin effects. These compounds, including α-hydroxy acids, β-hydroxy acids, polyhydroxy acids, and bionic acids, have applications as cosmetic and therapeutic agents. Their safety, especially regarding prolonged use on sun-exposed skin, and their effects on melanogenesis, tanning, and photocarcinogenesis are important for their application in dermatology (Kornhauser et al., 2010).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The presence of the phosphoric acid group suggests it might interact with biological systems in a way similar to other phosphoric acid-containing compounds.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research in chemistry. Future work could potentially explore its synthesis, properties, and potential applications.